Cas no 724700-26-9 (3-(2S)-2-Pyrrolidinylcarbonylaminobenzoic Acid)

• Product Name: 3-(2S)-2-Pyrrolidinylcarbonylaminobenzoic Acid
• CAS No: 724700-26-9
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 4556972
• Update Time: 2025-06-09

3-(2S)-2-Pyrrolidinylcarbonylaminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(Prolylamino)benzoic acid
• 3-[(2S)-pyrrolidine-2-amido]benzoic acid
• 3-[[(2S)-pyrrolidine-2-carbonyl]amino]benzoic Acid
• Ertabenem USP impurity E
• Ertapenem Impurity 17
• Ertapenem USP Impurity E
• 3-(2S)-2-Pyrrolidinylcarbonylaminobenzoic Acid

• Inchi： 1S/C12H14N2O3/c15-11(10-5-2-6-13-10)14-9-4-1-3-8(7-9)12(16)17/h1,3-4,7,10,13H,2,5-6H2,(H,14,15)(H,16,17)/t10-/m0/s1
• InChI Key： HMZQASVDGDUUMS-JTQLQIEISA-N
• SMILES： O=C([C@@H]1CCCN1)NC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 234.10044231 g/mol
• Monoisotopic Mass: 234.10044231 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 78.4
• Molecular Weight: 234.25

Additional information on 3-(2S)-2-Pyrrolidinylcarbonylaminobenzoic Acid

Recent Advances in the Study of 3-(2S)-2-Pyrrolidinylcarbonylaminobenzoic Acid (CAS: 724700-26-9)

In recent years, the compound 3-(2S)-2-Pyrrolidinylcarbonylaminobenzoic Acid (CAS: 724700-26-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine and benzoic acid moieties, has shown promising potential in various therapeutic applications, including but not limited to enzyme inhibition, receptor modulation, and drug delivery systems. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-(2S)-2-Pyrrolidinylcarbonylaminobenzoic Acid has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that enhances the stereoselectivity of the pyrrolidine ring formation, a critical step in the synthesis process. This advancement not only reduces production costs but also ensures the consistent quality of the compound, which is essential for preclinical and clinical studies. The study also reported a scalable synthesis route, making the compound more accessible for further research and development.

From a biological perspective, 3-(2S)-2-Pyrrolidinylcarbonylaminobenzoic Acid has demonstrated notable activity as a selective inhibitor of certain proteases involved in inflammatory pathways. A 2022 study published in Bioorganic & Medicinal Chemistry Letters revealed that the compound exhibits high affinity for matrix metalloproteinases (MMPs), particularly MMP-9 and MMP-12. These enzymes are implicated in chronic inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). The study's in vitro and in vivo results suggested that the compound could serve as a lead structure for developing new anti-inflammatory therapeutics.

In addition to its anti-inflammatory properties, recent research has explored the potential of 3-(2S)-2-Pyrrolidinylcarbonylaminobenzoic Acid in oncology. A 2023 preclinical study highlighted its ability to modulate the tumor microenvironment by inhibiting angiogenesis and promoting apoptosis in cancer cells. The compound's dual mechanism of action—targeting both the tumor cells and their supportive stroma—positions it as a promising candidate for combination therapies. However, further studies are needed to evaluate its efficacy and safety in human trials.

Despite these promising findings, challenges remain in the clinical translation of 3-(2S)-2-Pyrrolidinylcarbonylaminobenzoic Acid. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability, which may necessitate formulation improvements or alternative delivery methods. Additionally, its metabolic stability and potential drug-drug interactions require thorough investigation. Ongoing research aims to address these issues by developing prodrug derivatives or nanoparticle-based delivery systems to enhance its therapeutic profile.

In conclusion, 3-(2S)-2-Pyrrolidinylcarbonylaminobenzoic Acid (CAS: 724700-26-9) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its diverse biological activities and potential applications in inflammation and oncology underscore its value as a research tool and therapeutic candidate. Future studies should focus on optimizing its pharmacokinetic properties and advancing it through clinical trials to unlock its full therapeutic potential.